Cas no 72258-83-4 (1-Oxaspiro[4.5]decan-2-one,8-(1,1-dimethylethyl)-)

• Product name: 1-Oxaspiro[4.5]decan-2-one,8-(1,1-dimethylethyl)-
• CAS No: 72258-83-4
• MF: C₁₃H₂₂O₂
• MW: 210.31258
• CID: 570702
• PubChem ID: 5260295

1-Oxaspiro[4.5]decan-2-one,8-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decan-2-one,8-(1,1-dimethylethyl)-
• 8-(1,1-dimethylethyl)-1-oxaspiro[4.5]decan-2-one
• 8-tert-butyl-1-oxaspiro[4.5]decan-2-one
• 8-(1,1-Dimethylethyl)-1-oxaspiro(4.5)decan-2-one
• SCHEMBL3330226
• EINECS 276-543-4
• 72258-83-4
• NS00037352
• DTXSID80222586

• Inchi： InChI=1S/C13H22O2/c1-12(2,3)10-4-7-13(8-5-10)9-6-11(14)15-13/h10H,4-9H2,1-3H3
• InChI Key： KNLQQGJLNMJBQL-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1CCC2(CC1)CCC(=O)O2

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• XLogP3: 3.3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 281.4°C at 760 mmHg
• Flash Point: 113.1°C
• Refractive Index: 1.481
• PSA: 26.3